BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of 2-Bromo-4'-fluoroacetophenone?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4'-fluoroacetophenone

Cat. No.: B032570

A Comprehensive Technical Guide to 2-Bromo-
4'-fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
2-Bromo-4'-fluoroacetophenone, a key intermediate in organic synthesis. The information is
curated for professionals in research and development, particularly in the pharmaceutical and
agrochemical sectors.

Chemical Identity and Structure

2-Bromo-4'-fluoroacetophenone, also known as w-Bromo-4-fluoroacetophenone or 4-
Fluorophenacyl bromide, is an organohalogen compound.[1][2][3] Its chemical structure
consists of an acetophenone core where the methyl group is substituted with a bromine atom,
and the phenyl ring is substituted with a fluorine atom at the para-position.

Molecular Structure:
o |[UPAC Name: 2-bromo-1-(4-fluorophenyl)ethan-1-one[4][5]
o CAS Number: 403-29-2[1][2][3][41[6]1[71I81[°][10][11]

e Molecular Formula: CsHeBrFO[1][2][4][5][6][8][10][12]
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Physical Properties

The physical characteristics of 2-Bromo-4'-fluoroacetophenone are summarized in the table
below. It is typically a solid at room temperature, appearing as white to beige or light grey-
green crystalline powder or flakes.[1][6][7][9]

Property Value Source

Molecular Weight 217.04 g/mol [2][5][6][12]

White to brownish-yellow to
Appearance , [1][6][10]
light grey powder or flakes

Melting Point 46 - 50 °C (210311617111
Boiling Point 150 °C at 12 mmHg [2][61[7]
Flash Point >110 °C (>230 °F) [6][7][10]

Soluble in methanol and

Solubility chloroform. Sparingly soluble [1][6][10][13]
in water.

Density ~1.57 g/cm3 (rough estimate) [6][10]

Refractive Index ~1.545 (estimate) [6][10]

Chemical Properties and Reactivity

The chemical behavior of 2-Bromo-4'-fluoroacetophenone is largely dictated by the interplay
of its three functional groups: the ketone, the bromine atom, and the fluorine atom.
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Property Description Source

Highly versatile building block
in organic synthesis. The
bromine atom is an excellent
leaving group, making it
susceptible to nucleophilic
Reactivity substitution reactions. The [14][15]
fluorine atom, being highly
electronegative, influences the
electron distribution in the

aromatic ring and the carbonyl

group.

Stable under recommended
- storage conditions. Should be
Stability ) ) ) [7]
kept in a dry place in a tightly

closed container.

Store in an inert atmosphere at
Storage ) [61[71[10]
2-8°C. Keep refrigerated.

Corrosive. Causes severe skin
Hazards burns and eye damage. [61[71[91[10]

Lachrymatory.

The presence of both bromine and fluorine atoms makes this compound a highly versatile
intermediate.[14][15] The bromine atom serves as an effective leaving group, which is
fundamental for nucleophilic substitution reactions, allowing for the introduction of diverse
functional groups.[14][15] The fluorine atom, due to its high electronegativity, exerts a strong
electron-withdrawing inductive effect.[15] This modulates the reactivity of the aromatic ring and
the adjacent carbonyl carbon, often enhancing the selectivity of chemical reactions.[14][15]
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Start:
4-fluoroacetophenone
NH4Br, Oxone in Methanol

Stir at Room Temperature
(Monitor by TLC)

Quench with
Agueous Sodium Thiosulfate

Extract with
Ethyl Acetate (3x)

Combine Organic Layers,
Wash with Water,
Dry over Na2S0O4

'

Filter and Concentrate
in vacuo

Purify by Silica Gel
Column Chromatography

End:
Pure 2-Bromo-4'-fluoroacetophenone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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